4-(2-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(2-Methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)morpholine” is an organic compound . Unfortunately, there is not much specific information available about this compound .
Molecular Structure Analysis
The molecular structure of “this compound” is complex . It has a molecular weight of 676.866 .Chemical Reactions Analysis
The chemical reactions involving “this compound” are not well-documented . More research is needed to fully understand its reactivity.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not well-characterized . More experimental data is needed to provide a comprehensive analysis.Scientific Research Applications
Synthesis and Characterization
- Synthesis Approaches : Innovative methods for synthesizing derivatives of morpholine-containing thienopyrimidines have been developed. For instance, a green synthetic method established a rapid approach to synthesize morpholine derivatives as intermediates that inhibited tumor necrosis factor alpha and nitric oxide. This process involved condensation, chlorination, and nucleophilic substitution steps, highlighting the compound's importance in medicinal chemistry research (Lei et al., 2017).
Potential Therapeutic Activities
- Cancer Research : Morpholine derivatives have been identified as crucial scaffolds in the development of inhibitors targeting the PI3K-AKT-mTOR pathway, a key signaling pathway involved in cancer progression. The incorporation of morpholine and its isosteres into the molecular structure has led to potent and selective inhibitors, underscoring the compound's utility in designing cancer therapeutics (Hobbs et al., 2019).
- Antimicrobial Activity : Certain pyrimidine-triazole derivatives synthesized from morpholin-3-one molecules have demonstrated antimicrobial activity against selected bacterial and fungal strains. This research indicates the potential of morpholine derivatives in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).
Pharmacological Investigations
- Neurological Applications : Research on novel inhibitors of LRRK2 enzyme for imaging in Parkinson's disease highlighted the synthesis and potential application of morpholine-containing compounds. These studies underscore the role of such compounds in developing diagnostic and therapeutic agents for neurological disorders (Wang et al., 2017).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3OS/c1-12-18-16(20-7-9-21-10-8-20)14-11-15(22-17(14)19-12)13-5-3-2-4-6-13/h2-6,11H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSMZEHQTYAMEMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C2C=C(SC2=N1)C3=CC=CC=C3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.